(3S*,4R*)-3-benzyl-1-[4-(hydroxymethyl)benzoyl]-4-methyl-4-piperidinol

• IUPAC Name: [(3S,4R)-3-benzyl-4-hydroxy-4-methylpiperidin-1-yl]-[4-(hydroxymethyl)phenyl]methanone
• InChI: InChI=1S/C21H25NO3/c1-21(25)11-12-22(14-19(21)13-16-5-3-2-4-6-16)20(24)18-9-7-17(15-23)8-10-18/h2-10,19,23,25H,11-15H2,1H3/t19-,21+/m0/s1
• InChI Key: QTEAHSQQFUXZRN-PZJWPPBQSA-N
• Canonical SMILES: CC1(CCN(CC1CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)CO)O
• Isomeric SMILES: C[C@]1(CCN(C[C@@H]1CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)CO)O
• Molecular Formula: C21H25NO3
• Molecular Weight: 339.4 g/mol

Description

(3S*,4R*)-3-benzyl-1-[4-(hydroxymethyl)benzoyl]-4-methyl-4-piperidinol is a chemical compound that belongs to the class of piperidine derivatives. It is a chiral compound that has a molecular weight of 357.46 g/mol. This compound has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of (3S*,4R*)-3-benzyl-1-[4-(hydroxymethyl)benzoyl]-4-methyl-4-piperidinol involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway plays a critical role in cell growth, survival, and proliferation. Inhibition of this pathway leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It also inhibits the replication of HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

The advantages of using (3S*,4R*)-3-benzyl-1-[4-(hydroxymethyl)benzoyl]-4-methyl-4-piperidinol in lab experiments include its high potency and selectivity against cancer cells. However, its limitations include its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on (3S*,4R*)-3-benzyl-1-[4-(hydroxymethyl)benzoyl]-4-methyl-4-piperidinol. These include studying its potential use in combination therapy with other anticancer drugs, developing more efficient synthesis methods, and improving its solubility for in vivo administration. Additionally, further research is needed to explore its potential use as an antiviral agent against other viruses.

Synthesis Methods

The synthesis of (3S*,4R*)-3-benzyl-1-[4-(hydroxymethyl)benzoyl]-4-methyl-4-piperidinol involves the condensation of benzaldehyde and piperidone followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the protection of the hydroxyl group with benzyl bromide to obtain the desired compound.

Scientific Research Applications

(3S*,4R*)-3-benzyl-1-[4-(hydroxymethyl)benzoyl]-4-methyl-4-piperidinol has been studied extensively for its potential applications in the field of medicine. It has been found to have significant anticancer activity against various cancer cell lines. It has also been studied for its potential use as an antiviral agent against HIV and hepatitis C virus.